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Compound of Interest

Compound Name: JXL069

Cat. No.: B15574009

Topic: IXL069 Experimental Protocol for Treating
Alopecia in Mice

These application notes provide a detailed overview of the experimental drug JXL069, its
mechanism of action, and protocols for its use in treating alopecia in murine models. The
information is intended for researchers, scientists, and professionals in the field of drug
development and hair loss research.

Introduction: JXL069 - A Novel MPC Inhibitor for
Hair Growth

JXL069 is an experimental drug that functions as a potent and selective inhibitor of the
Mitochondrial Pyruvate Carrier (MPC).[1] Developed as an analogue of the known MPC
inhibitor UK-5099, JXL069 has demonstrated significant activity in promoting hair growth in
animal studies.[2][3][4] The therapeutic strategy is based on the discovery that inhibiting
pyruvate's entry into the mitochondria can stimulate hair follicle stem cells (HFSCs), leading to
hair regeneration.[3] By blocking the MPC, JXL069 forces pyruvate to be converted into lactate
in the cytoplasm. This metabolic shift is believed to be a key signaling cascade that activates
dormant hair follicles and initiates the anagen (growth) phase of the hair cycle.[3]

Mechanism of Action: The JXL069 Signaling
Pathway
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The primary mechanism of JXL069 involves the inhibition of the Mitochondrial Pyruvate Carrier
(MPC), a protein complex located on the inner mitochondrial membrane responsible for
transporting pyruvate from the cytoplasm into the mitochondrial matrix.[3]

MPC Inhibition: JIXL069 selectively blocks the MPC.[1]

» Metabolic Rewiring: This blockage prevents pyruvate from entering the mitochondria for
oxidative phosphorylation. Consequently, cytoplasmic pyruvate is shunted towards an
alternative metabolic pathway.[2]

o Lactate Production: The accumulated pyruvate is converted to lactate by the enzyme lactate
dehydrogenase (LDH).[3]

o HFSC Activation: Increased lactate levels act as a signal to activate quiescent hair follicle
stem cells (HFSCs), prompting them to proliferate and initiate a new hair growth cycle.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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